Methyl 5-[(4-chlorobenzoyl)amino]-1-benzothiophene-2-carboxylate

• IUPAC Name: methyl 5-[(4-chlorobenzoyl)amino]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C17H12ClNO3S/c1-22-17(21)15-9-11-8-13(6-7-14(11)23-15)19-16(20)10-2-4-12(18)5-3-10/h2-9H,1H3,(H,19,20)
• InChI Key: SHYKZNHWZAKOBE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(S1)C=CC(=C2)NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H12ClNO3S
• Molecular Weight: 345.8 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined by its linear formula. For “Methyl 5-[(4-chlorobenzoyl)amino]-1-benzothiophene-2-carboxylate”, the linear formula is C31H23Cl2N3O6. This indicates that the compound contains 31 carbon atoms, 23 hydrogen atoms, 2 chlorine atoms, 3 nitrogen atoms, and 6 oxygen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined by its molecular weight, melting point, boiling point, and solubility. For “Methyl 5-[(4-chlorobenzoyl)amino]-1-benzothiophene-2-carboxylate”, the molecular weight is 604.451.

Scientific Research Applications

Synthesis and Structure Elucidation

• Methyl 5-[(4-chlorobenzoyl)amino]-1-benzothiophene-2-carboxylate is part of a series of novel thiophene and benzothiophene derivatives designed and synthesized for potential anti-proliferative activity. Studies showed that similar derivatives were active against tumor cell lines, indicating potential applications in anti-cancer research (Mohareb, Abdallah, Helal, & Shaloof, 2016).

Electrochemical Behavior

• Research into the electrochemical behavior of methyl 3-chloro-, bromo-, and iodo-1-benzothiophene-2-carboxylates, related to Methyl 5-[(4-chlorobenzoyl)amino]-1-benzothiophene-2-carboxylate, has been conducted. This study, focusing on their reduction and dimer products, contributes to understanding the chemical properties of these compounds (Rejňák, Klima, Svoboda, & Ludvík, 2004).

Antimicrobial and Anti-inflammatory Potential

• Some derivatives of benzothiophene, closely related to the compound , have been synthesized and evaluated for their antimicrobial and anti-inflammatory activities. This indicates a potential application in the development of new medicinal compounds (Narayana, Ashalatha, Raj, & Kumari, 2006).

Pharmacological Activity

• Research into the synthesis and biological investigation of amide and ester derivatives of similar compounds has shown significant anti-inflammatory activity, indicating potential pharmaceutical applications (Regiec, Machoń, Międzybrodzki, & Szymaniec, 2006).

Allosteric Enhancer Activity

• A study on similar thiophene derivatives, including those with a 2-amino-3-(4-chlorobenzoyl)thiophene nucleus, showed allosteric enhancer activity at the A1 adenosine receptor. This suggests possible applications in the development of neurological or cardiovascular drugs (Romagnoli et al., 2012).

Safety and Hazards

As with any chemical compound, it’s important to handle “Methyl 5-[(4-chlorobenzoyl)amino]-1-benzothiophene-2-carboxylate” with care. Sigma-Aldrich does not collect analytical data for this product and the buyer assumes responsibility to confirm product identity and/or purity.